Cas no 2648948-86-9 (5-Iodo-2-(piperidin-2-yl)pyrimidine)

• Product Name: 5-Iodo-2-(piperidin-2-yl)pyrimidine
• CAS No: 2648948-86-9
• MF: C₉H₁₂IN₃
• MW: 289.116153717041
• MDL: MFCD34168377
• CID: 5643328
• PubChem ID: 165899634
• Update Time: 2023-09-20

5-Iodo-2-(piperidin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2648948-86-9
• EN300-28226862
• 5-iodo-2-(piperidin-2-yl)pyrimidine
• 5-Iodo-2-(piperidin-2-yl)pyrimidine

• MDL： MFCD34168377
• Inchi： 1S/C9H12IN3/c10-7-5-12-9(13-6-7)8-3-1-2-4-11-8/h5-6,8,11H,1-4H2
• InChI Key： NZFOXKCOOCCZTA-UHFFFAOYSA-N
• SMILES： IC1C=NC(C2CCCCN2)=NC=1

Computed Properties

• Exact Mass: 289.00759g/mol
• Monoisotopic Mass: 289.00759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų